Cas no 6343-98-2 (2-Hydrazinyl-5-nitropyridine)

2-Hydrazinyl-5-nitropyridine is a nitro-substituted pyridine derivative featuring a reactive hydrazinyl group at the 2-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both hydrazinyl and nitro functional groups enhances its reactivity, enabling applications in condensation reactions, cyclizations, and the formation of hydrazone derivatives. Its well-defined structure and high purity make it suitable for research and industrial processes requiring precise molecular modifications. The compound’s stability under controlled conditions further ensures consistent performance in synthetic applications.
2-Hydrazinyl-5-nitropyridine structure
2-Hydrazinyl-5-nitropyridine structure
Product Name:2-Hydrazinyl-5-nitropyridine
CAS No:6343-98-2
MF:C5H6N4O2
MW:154.12673997879
MDL:MFCD00118332
CID:505948
PubChem ID:4031931
Update Time:2025-06-09

2-Hydrazinyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Hydrazinyl-5-nitropyridine
    • (5-nitropyridin-2-yl)hydrazine
    • 2-HYDRAZINO-5-NITROPYRIDINE
    • IRON(II) CHLORIDE TETRAHYDROFURAN COMPLEX
    • Pyridine,2-hydrazinyl-5-nitro-
    • 5-nitro-2-hydrazino-pyridine
    • 5-nitro-2-pyridylhydrazine
    • 5-nitro-pyridin-2-ylhydrazine
    • Pyridine,2-hydrazinyl-5-nitro
    • STL163511
    • SY064949
    • SB76077
    • AKOS000130640
    • 6343-98-2
    • DTXSID00398651
    • CS-0116749
    • J-509584
    • F8881-3821
    • C75978
    • MFCD00118332
    • EN300-35611
    • DDWAPSXNXHYQLK-UHFFFAOYSA-N
    • NSC-49784
    • NSC49784
    • GS0029
    • 2-hydrazino-5-nitropyridine, AldrichCPR
    • 2(1H)-Pyridinone, 5-nitro-, hydrazone
    • ALBB-023706
    • pyridine, 2-hydrazino-5-nitro-
    • SCHEMBL1446574
    • 4L-380S
    • MDL： MFCD00118332
    • Inchi： 1S/C5H6N4O2/c6-8-5-2-1-4(3-7-5)9(10)11/h1-3H,6H2,(H,7,8)
    • InChI Key： DDWAPSXNXHYQLK-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CN=C(C=C1)NN)=O

Computed Properties

  • Exact Mass: 154.04900
  • Monoisotopic Mass: 154.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 96.8A^2

Experimental Properties

  • Density: 1.524
  • Boiling Point: 373.8°C at 760 mmHg
  • Flash Point: 179.9°C
  • Refractive Index: 1.707
  • PSA: 99.99000
  • LogP: 0.92080

2-Hydrazinyl-5-nitropyridine Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • HazardClass：IRRITANT
  • Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

2-Hydrazinyl-5-nitropyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Hydrazinyl-5-nitropyridine Pricemore >>

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